2-Phenoxy-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)propan-1-one

• IUPAC Name: 2-phenoxy-1-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C21H22N4O3/c1-16(28-17-7-3-2-4-8-17)20(26)23-11-13-24(14-12-23)21(27)18-15-22-25-10-6-5-9-19(18)25/h2-10,15-16H,11-14H2,1H3
• InChI Key: JMIVEOKALCYOHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C(=O)C2=C3C=CC=CN3N=C2)OC4=CC=CC=C4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry and have attracted attention in material science due to their significant photophysical properties. They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. For example, a novel [3 + 1 + 1 + 1] cyclization reaction for the synthesis of compounds based on a 5-cyano-1H-pyrazolo[3,4-b]pyridine skeleton from aryl methyl ketones, malononitrile and 5-aminopyrazoles has been established.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

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Antibacterial and Antifungal Agents

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Anticancer Potential

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Material Science and Optoelectronics

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Drug Design and Medicinal Chemistry

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Mechanism of Action

While the specific mechanism of action for “2-Phenoxy-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)propan-1-one” is not available, pyrazolo[1,5-a]pyrimidine derivatives have been highlighted for their anticancer potential and enzymatic inhibitory activity.

Future Directions

The current advances in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core. The significant photophysical properties of these compounds also make them attractive for material science applications.